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For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Acetyliminodibenzyl, also known as N-Acetyl-10,11-dihydro-5H-dibenzo[b,f]azepine, is a

key organic compound with significant applications in pharmaceutical synthesis. It serves as a

crucial intermediate in the development of various drugs and is recognized as an impurity of

Carbamazepine.[1] This technical guide provides a detailed overview of the chemical properties

of 5-Acetyliminodibenzyl, presenting quantitative data in a structured format, outlining

experimental protocols for its characterization, and visualizing its synthesis and analytical

workflow.

Chemical and Physical Properties
5-Acetyliminodibenzyl presents as a white to yellowish crystalline powder or solid.[1][2][3] Its

core chemical structure and identifying information are summarized in Table 1. A

comprehensive list of its physicochemical properties is detailed in Table 2, offering researchers

essential data for experimental design and drug development applications.

Table 1: Compound Identification
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Identifier Value

IUPAC Name
1-(10,11-Dihydro-5H-dibenzo[b,f]azepin-5-

yl)ethanone

Synonyms
5-Acetyliminodibenyl, 5-Acetyl-10,11-dihydro-

5H-dibenzo[b,f]azepine[2]

CAS Number 13080-75-6[2]

Molecular Formula C₁₆H₁₅NO[4][5]

Molecular Weight 237.30 g/mol [4]

InChI

InChI=1S/C16H15NO/c1-12(18)17-15-8-4-2-6-

13(15)10-11-14-7-3-5-9-16(14)17/h2-9H,10-

11H2,1H3[2][5]

SMILES CC(=O)N1c2ccccc2CCc3ccccc13[5]

Table 2: Physicochemical Properties
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Property Value

Melting Point 95-97 °C[1][2][3][4]

Boiling Point
446.7 °C at 760 mmHg[2], 364.67 °C at 101325

Pa[1][3]

Density 1.151 g/cm³[2], 1.53 g/cm³ at 20°C[1][3]

Flash Point 217.3 °C[2]

Vapor Pressure
3.56E-08 mmHg at 25°C[2], 0.001 Pa at 25°C[1]

[3]

Refractive Index 1.606[2]

pKa (Predicted) -2.14 ± 0.20[1][3]

Water Solubility 105.16 mg/L[3]

Solubility
Soluble in ethanol, chloroform, and acetonitrile.

[2] Slightly soluble in DMSO and methanol.[1][3]

Experimental Protocols
The characterization of 5-Acetyliminodibenzyl involves a series of standard analytical

techniques to determine its physical and chemical properties. The following are generalized

protocols based on established methods for organic compound analysis.

Determination of Melting Point
The melting point is a crucial indicator of purity.

Apparatus: Capillary melting point apparatus.

Procedure:

A small, dry sample of 5-Acetyliminodibenzyl is finely powdered and packed into a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.
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The sample is heated at a steady rate of 1-2 °C per minute.

The temperature range from the appearance of the first liquid drop to the complete

liquefaction of the sample is recorded as the melting point.[6] For a pure substance, this

range should be narrow.

Determination of Boiling Point
Apparatus: Simple distillation apparatus.[6]

Procedure:

A sample of 5-Acetyliminodibenzyl is placed in a round-bottom flask.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm leading to the condenser.

The flask is heated, and the temperature is monitored.

The boiling point is recorded as the temperature at which the vapor and liquid phases are

in equilibrium, indicated by a stable temperature reading on the thermometer as the liquid

condenses.[6]

Determination of Solubility
A qualitative assessment of solubility provides insight into the polarity of the molecule.

Apparatus: Test tubes, vortex mixer.

Procedure:

A small amount (e.g., 10 mg) of 5-Acetyliminodibenzyl is added to a test tube containing

a known volume (e.g., 1 mL) of a solvent.

The mixture is agitated using a vortex mixer for a set period.

The solution is visually inspected for the presence of undissolved solid.
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This process is repeated with a range of solvents of varying polarities, such as water,

ethanol, chloroform, and dimethyl sulfoxide (DMSO).[1][2][3]

Spectroscopic and Chromatographic Analysis
Advanced analytical techniques are employed for structural elucidation and purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to determine the carbon-hydrogen framework of the molecule.[7]

Infrared (IR) Spectroscopy: IR spectroscopy helps identify the functional groups present in

the compound, such as the carbonyl group of the acetyl moiety.[7]

Mass Spectrometry (MS): This technique is used to determine the molecular weight and

fragmentation pattern, confirming the molecular formula.[7]

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS): These chromatographic methods are employed to assess the purity

of the compound and quantify any impurities.[8]

Synthesis and Characterization Workflow
The following diagrams illustrate the synthesis of 5-Acetyliminodibenzyl and a general

workflow for its chemical characterization.
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Synthesis of 5-Acetyliminodibenzyl.
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Workflow for Chemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081514#what-are-the-chemical-properties-of-5-
acetyliminodibenzyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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